Chloroquine phosphate

Specification

• CAS No.: 50-63-5
• Molecular Formula: C18H29ClN3O4P
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;phosphoric acid
• Standard InChI: InChI=1S/C18H26ClN3.H3O4P/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);(H3,1,2,3,4)
• Standard InChI Key: AEUAEICGCMSYCQ-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OP(=O)(O)O.OP(=O)(O)O
• Canonical SMILES: CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OP(=O)(O)O

Introduction

Fundamental Characteristics of Chloroquine Phosphate

Chloroquine phosphate is an established antimalarial medication with a long history of clinical use. The compound functions as a salt form of chloroquine, where the active compound chloroquine constitutes approximately 60% of chloroquine phosphate. As a 4-aminoquinoline derivative, it has been extensively utilized in the treatment of malaria caused by various Plasmodium species. Its historical significance in global health cannot be overstated, having served as a frontline treatment for malaria throughout numerous regions worldwide.

The compound has garnered renewed attention in recent years due to investigations into its potential antiviral properties, particularly against coronaviruses. Early in vitro studies demonstrated efficacy against various coronaviruses, including SARS-CoV and later SARS-CoV-2, prompting extensive clinical research into its potential therapeutic applications beyond its traditional antimalarial use.

Structural Characteristics and Intermolecular Properties

Crystal Structure

The crystallographic properties of chloroquine phosphate provide critical insights into its physical behavior and biological interactions. X-ray diffraction studies have revealed that chloroquine hydrogenophosphate crystallizes in a monoclinic P21/c lattice, with specific structural arrangements that influence its pharmaceutical properties.

The crystal structure features fully protonated chloroquine molecules with dihydrogen phosphate ions and water molecules. Specifically, the asymmetric unit contains one chloroquine dication (CQH₂²⁺), two dihydrogen phosphate ions (H₂PO₄⁻), and two water molecules. This arrangement creates a distinctive helical conformation where hydrocarbon side chains of related drug molecules wrap around phosphate pillars, stabilized by strong charge-assisted hydrogen bonds.

Molecular Recognition Properties

The intermolecular recognition properties of chloroquine phosphate significantly influence its biological activity. Quantum modeling studies have demonstrated that dihydrogen phosphate ions serve as suitable models for interactions with propionate groups of heme in solution. This provides insight into the compound's antimalarial mechanism, as interactions between oppositely charged groups potentially dominate the heme/chloroquine recognition process.

The stacking interactions observed between adjacent chloroquine dications might mirror the compound's ability to approach the flat protoporphyrin ring, which is relevant to its biological function. These structural characteristics contribute to chloroquine phosphate's efficacy in disrupting heme polymerization in the digestive vacuole of malaria parasites.

Pharmacological Mechanisms

Chloroquine phosphate exerts its antimalarial effects through multiple mechanisms, with the primary action involving interference with the parasite's hemoglobin digestion pathway. The compound accumulates in the acidic food vacuole of the parasite, where it prevents the biocrystallization of heme, leading to toxic heme accumulation that kills the parasite.

Against coronaviruses, studies have identified several potential mechanisms of action. Chloroquine has been shown to disturb the biochemical maturation of angiotensin-converting enzyme 2 (ACE2), the cellular receptor for SARS-CoV and SARS-CoV-2. Additionally, it increases the pH of intracellular virus-laden vesicles, thereby inhibiting normal viral multiplication processes. These properties suggest both prophylactic and therapeutic potential against coronavirus infections.

In vitro studies have confirmed that chloroquine and its derivative hydroxychloroquine effectively inhibit SARS-CoV-2 viral growth by affecting viral biological processes in the endosomes. While the reported 50% effective concentration exceeds normal serum concentrations in patients taking these drugs, the higher concentrations achieved in lungs and other vital organs may support potential therapeutic efficacy.

Clinical Applications and Dosage Regimens

Malaria Treatment Protocols

For the treatment of malaria in adults, the recommended 3-day chloroquine phosphate regimen consists of:

• Day 1: 1 gram orally followed by 500 mg after 6-8 hours

• Day 2: 500 mg orally once daily

• Day 3: 500 mg orally once daily

This established protocol has proven effective against Plasmodium species sensitive to chloroquine. The dosage must be adjusted based on patient weight and other clinical factors to optimize efficacy while minimizing toxicity.

Investigational Use in COVID-19

During the COVID-19 pandemic, chloroquine phosphate received significant attention as a potential therapeutic agent. The Chinese government's guidelines for COVID-19 treatment recommended the following dosages:

• For adults aged 18-65 years weighing more than 50 kg: 500 mg twice daily for 7 days

• For adults weighing less than 50 kg: 500 mg twice daily for first two days, followed by 500 mg once daily for days 3 through 7

Clinical trials investigating chloroquine phosphate for COVID-19 utilized varying dosage regimens. The maximum quantity employed in one trial was 12 grams over a 10-day period (NCT04323527), while another study used a lower dose of 2.1 grams of aerosolized chloroquine over 7 days (ChiCTR2000029975).

Clinical Evidence and Research Findings

Evaluation in COVID-19 Treatment

The evaluation of chloroquine phosphate for COVID-19 treatment has yielded mixed results. Early clinical data from China suggested promising outcomes. One clinical trial reported that chloroquine phosphate (5-day regimen) demonstrated 50% effectiveness (5/10 patients) compared to 20% (3/15 patients) for lopinavir/ritonavir in Chinese COVID-19 pneumonia patients.

A small randomized controlled trial compared chloroquine (500 mg orally twice-daily for 10 days) with lopinavir/ritonavir in hospitalized COVID-19 patients. Results indicated that by day 13, all patients in the chloroquine group tested negative for SARS-CoV-2 by RT-PCR, compared to 11 of 12 patients in the control group by day 14. Lung clearance via CT imaging was achieved in 6 of 11 patients in the chloroquine group by day 9, versus 3 patients in the comparison group.

Gao et al. published a preliminary report mentioning "more than 100 patients" that found chloroquine superior to control intervention in clinical improvement of pneumonia, enhancement of imaging findings, and shortening of disease course. This report influenced the National Health Commission of China to recommend chloroquine phosphate (500 mg twice daily for 10 days maximum) nationwide for adults with COVID-19.